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Compound of Interest

Compound Name: Lrrk2-IN-12

Cat. No.: B15585301 Get Quote

For researchers and scientists at the forefront of drug development, the responsible handling

and disposal of potent chemical compounds like Lrrk2-IN-12 is paramount to ensuring a safe

laboratory environment and protecting the ecosystem. This guide provides essential, step-by-

step procedures for the safe disposal of Lrrk2-IN-12, a kinase inhibitor. Adherence to these

protocols will mitigate risks and ensure compliance with standard laboratory safety regulations.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedure, it is crucial to handle Lrrk2-IN-12 with the utmost care.

Although a specific Safety Data Sheet (SDS) for Lrrk2-IN-12 is not publicly available, guidance

from structurally related LRRK2 inhibitors provides a strong basis for safe handling.[1]

Personal Protective Equipment (PPE):

Gloves: Always wear impervious, chemical-resistant gloves.

Eye Protection: Use safety goggles with side shields to protect from splashes or dust.[1][2]

Lab Coat: A standard laboratory coat is required to prevent skin contact.[1][2]

Respiratory Protection: When handling the powder form, especially if there is a risk of

aerosolization, use a suitable respirator in a well-ventilated area, preferably a chemical

fume hood.[1][2]

Handling:
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Avoid the creation of dust and aerosols.[1][2]

Prevent contact with skin, eyes, and clothing.[1]

Thoroughly wash hands after handling the compound.[1]

Quantitative Data for a Related LRRK2 Inhibitor
In the absence of specific quantitative data for Lrrk2-IN-12, the following table summarizes

information for the closely related and well-characterized LRRK2 inhibitor, LRRK2-IN-1.

Researchers should handle Lrrk2-IN-12 with the assumption that it possesses similar

properties.

Property Value Reference

Molecular Weight 570.69 g/mol [3]

Formula C31H38N8O3 [3]

Storage (Powder) Store at -20°C [3]

Storage (in Solvent) Store at -80°C for up to 1 year [2][4]

IC50 (G2019S mutant) 6 nM [3][5]

IC50 (wild-type LRRK2) 13 nM [3][5]

Experimental Protocols: Step-by-Step Disposal
Procedures
The disposal of Lrrk2-IN-12 must be managed as hazardous chemical waste in compliance

with all federal, state, and local regulations.[2] Under no circumstances should this chemical or

its containers be disposed of in regular trash or down the drain.[6]

Step 1: Waste Segregation
Proper segregation at the point of generation is the first critical step.

Solid Waste:
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Place all materials contaminated with Lrrk2-IN-12, such as weighing paper, gloves, pipette

tips, and contaminated labware, into a designated, clearly labeled hazardous waste

container.[1][7]

Liquid Waste:

Collect all solutions containing Lrrk2-IN-12 in a dedicated, leak-proof, and shatter-

resistant container.[7]

Sharps:

Any contaminated sharps, such as needles or razor blades, must be placed in a

designated sharps container for hazardous waste.[6]

Step 2: Waste Container Management
Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the

full chemical name "Lrrk2-IN-12".

Include the approximate concentration and quantity of the waste.[6]

Note the date when waste accumulation began.

Storage:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure that incompatible waste types are segregated to prevent adverse chemical

reactions.[7]

Keep waste containers securely closed at all times, except when adding waste.[6]

Do not overfill containers; a recommended maximum is 75% of the container's capacity.[1]

Step 3: Decontamination
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Surfaces and Equipment:

Decontaminate any surfaces or equipment that have come into contact with Lrrk2-IN-12. A

common and effective procedure involves wiping surfaces first with a suitable solvent

(e.g., 70% ethanol) to remove the residue, followed by a cleaning agent.[7]

Empty Containers:

The original containers of Lrrk2-IN-12 must be triple-rinsed with a suitable solvent.[8]

The rinsate from this process must be collected and disposed of as hazardous chemical

waste.[6][8]

Step 4: Final Disposal
Institutional Procedures:

Follow your institution's specific procedures for the collection of chemical waste. This

typically involves contacting the Environmental Health and Safety (EHS) office to schedule

a pickup.[1]

Documentation:

Complete all required waste disposal forms or tags provided by your institution, ensuring

that all information is accurate and legible.[1]

Disposal Workflow Diagram
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Caption: A logical workflow for the safe disposal of Lrrk2-IN-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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